Cas no 38190-45-3 (4''-nitro-1,1':4',1''-terphenyl-4-amine)

• Product Name: 4''-nitro-1,1':4',1''-terphenyl-4-amine
• CAS No: 38190-45-3
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 1488498
• PubChem ID: 17999078
• Update Time: 2025-05-21

4''-nitro-1,1':4',1''-terphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

• 4''-nitro-1,1':4',1''-terphenyl-4-amine
• LogP
• 4-[4-(4-nitrophenyl)phenyl]aniline
• 4''-Nitro-[1,1':4',1''-terphenyl]-4-amine
• 4-Nitro-[1,1';4',1'']terphenyl-4''-ylamine
• A873903
• 38190-45-3
• AKOS005068203
• SB82396
• SCHEMBL9650808
• DTXSID80592195
• (4''-nitro-1,1':4',1''-terphenyl-4-yl)amine
• 3~4~-Nitro[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-amine

• MDL： MFCD08361766
• Inchi： 1S/C18H14N2O2/c19-17-9-5-15(6-10-17)13-1-3-14(4-2-13)16-7-11-18(12-8-16)20(21)22/h1-12H,19H2
• InChI Key： FLHLXBLRKWVMSM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 290.10562
• Monoisotopic Mass: 290.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 509.5°C at 760 mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.657
• PSA: 69.16

Additional information on 4''-nitro-1,1':4',1''-terphenyl-4-amine

4''-Nitro-1,1':4',1''-Terphenyl-4-Amine: A Comprehensive Overview

The compound 4''-nitro-1,1':4',1''-terphenyl-4-amine (CAS No. 38190-45-3) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of polycyclic aromatic hydrocarbons with specific substitutions, making it unique in its structural properties and potential applications.

Terphenyl derivatives are well-known for their stability and versatile chemical behavior, which makes them valuable in various industries, including pharmaceuticals, electronics, and materials science. The 4''-nitro substitution introduces a nitro group at the 4'' position of the terphenyl structure, while the 4-amine group adds an amine functionality at the 4-position. These substitutions significantly influence the compound's electronic properties, reactivity, and biological activity.

Recent studies have highlighted the potential of terpenyl-based compounds in drug discovery due to their ability to modulate various biological pathways. The presence of the nitro group and amine functionality in 4''-nitro-1,1':4',1''-terphenyl-4-amine makes it a promising candidate for exploring its role as an antioxidant, anti-inflammatory agent, or even as a precursor for more complex drug molecules.

One of the key aspects of this compound is its electron-rich aromatic system, which can participate in various redox reactions and interactions with biological systems. The nitro group, being an electron-withdrawing substituent, enhances the electrophilicity of the molecule, while the amine group contributes to nucleophilic properties. This dual functionality makes the compound a valuable tool in studying intermolecular interactions and designing new chemical entities.

Research advancements in polyaromatic hydrocarbons have shown that such compounds can exhibit interesting photochemical properties. The extended conjugation in 4''-nitro-1,1':4',1''-terphenyl-4-amine renders it highly sensitive to light-induced reactions, which could be harnessed for applications in photodynamic therapy or as photosensitizers in diagnostic imaging.

Furthermore, the compound's structural complexity provides a platform for exploring its role in medicinal chemistry. The terphenyl core can serve as a scaffold for attaching bioactive groups, while the nitro and amine functionalities can be sites for further chemical modifications. This versatility underscores the potential of this compound in drug design and development.

Recent findings in biological activity studies have indicated that terpenyl derivatives can interact with key enzymes and receptors involved in inflammatory and oxidative stress pathways. The combination of nitro and amine groups in 4''-nitro-1,1':4',1''-terphenyl-4-amine may afford it unique properties in modulating these biological processes, making it a subject of interest for researchers in the pharmaceutical industry.

Another area of exploration is the compound's photostability and degradation patterns. Understanding how the nitro and amine groups influence the molecule's stability under UV light can provide valuable insights into its long-term suitability for various applications, particularly in photomedicine and materials science.

In summary, 4''-nitro-1,1':4',1''-terphenyl-4-amine (CAS No. 38190-45-3) represents a fascinating compound with a unique combination of structural features and potential applications. Its role in organic chemistry, pharmaceutical research, and materials science is continually being expanded through innovative studies, highlighting its value as a tool for scientific discovery.